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Compound of Interest

Compound Name: (rac)-AG-205

Cat. No.: B1665634 Get Quote

For laboratory professionals engaged in drug development and scientific research, the proper

disposal of chemical compounds is a critical component of laboratory safety and environmental

responsibility. This guide provides essential information and a step-by-step protocol for the safe

disposal of (rac)-AG-205, a progesterone receptor membrane component 1 (Pgrmc1) inhibitor.

While specific disposal instructions for (rac)-AG-205 are not readily available, the

precautionary principle dictates that it should be treated as a hazardous chemical. The

following procedures are based on established guidelines for the disposal of laboratory

chemical waste and are designed to ensure the safety of personnel and compliance with

regulations.

Physicochemical Properties of (rac)-AG-205
A summary of the key physicochemical properties of (rac)-AG-205 is presented below. This

information is crucial for understanding the compound's characteristics and for making

informed decisions on its handling and disposal.
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Property Value

Molecular Formula C22H23ClN6OS

Molecular Weight 454.98 g/mol

Appearance Solid

Solubility Soluble in DMSO

Storage Store at +4°C

Experimental Protocol: Proper Disposal of (rac)-AG-
205
The following protocol outlines the necessary steps for the safe disposal of (rac)-AG-205 in a

laboratory setting. This procedure should be performed in accordance with your institution's

specific hazardous waste management policies.

Materials:

Appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-

resistant gloves.

Designated hazardous waste container, compatible with chemical solids.

Hazardous waste labels.

Fume hood.

Procedure:

Risk Assessment: Before handling, review all available information on (rac)-AG-205. In the

absence of specific toxicity data, treat the compound as potentially hazardous.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, a lab coat, and chemical-resistant gloves, when handling (rac)-AG-205.
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Work in a Ventilated Area: All handling and preparation for disposal of (rac)-AG-205 should

be conducted within a certified fume hood to minimize the risk of inhalation.

Waste Segregation:

Solid Waste: Collect any solid (rac)-AG-205 waste in a designated, properly labeled

hazardous waste container. Do not mix with other waste types unless compatibility is

confirmed.

Contaminated Materials: Any materials contaminated with (rac)-AG-205, such as weighing

paper, pipette tips, and gloves, should also be placed in the designated solid hazardous

waste container.

Solutions: Solutions containing (rac)-AG-205 should be collected in a separate,

compatible, and clearly labeled liquid hazardous waste container. Do not pour solutions of

(rac)-AG-205 down the drain.[1][2][3]

Waste Container Labeling: Clearly label the hazardous waste container with the full chemical

name "(rac)-AG-205," the approximate quantity, and the date of accumulation. Affix any

other hazard symbols as required by your institution.

Storage: Store the sealed hazardous waste container in a designated and secure satellite

accumulation area away from incompatible materials.[2][4]

Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS)

department to arrange for the pickup and disposal of the hazardous waste.[1][2] Follow all

institutional procedures for waste manifest and handover.

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of (rac)-AG-205.
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Caption: Disposal workflow for (rac)-AG-205.
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By adhering to these procedures, researchers and laboratory professionals can ensure the

safe and environmentally responsible disposal of (rac)-AG-205, thereby fostering a culture of

safety and compliance within the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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